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Compound of Interest

Compound Name: 2-Acetylpyridine

Cat. No.: B122185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Acetylpyridine (CAS

No. 1122-62-9), a compound used as a chemical intermediate in pharmaceutical and

agricultural manufacturing, as a flavoring agent, and as an analytical reagent.[1] Adherence to

these guidelines is critical to ensure the safety of laboratory and manufacturing personnel.

Chemical Identification and Physical Properties
2-Acetylpyridine, also known as methyl 2-pyridyl ketone or 1-(2-pyridinyl)ethanone, is a

colorless to pale yellow or brown liquid.[1][2][3][4][5] It is characterized by a heavy, oily,

popcorn-like, or roasted odor.[2][3][4][5]

Table 1: Physical and Chemical Properties of 2-Acetylpyridine
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Property Value Source(s)

Chemical Formula C₇H₇NO [2][4]

Molar Mass 121.14 g/mol [3][6]

Appearance
Clear, colorless to

yellow/brown liquid
[1][2][3][4]

Boiling Point 188-193 °C [2][3][7][8]

Melting Point 8-10 °C [3][9]

Flash Point
73-76 °C (163.4-164 °F)

(Closed Cup)
[2][3][9][10][11]

Density 1.08 g/mL at 25 °C [3][11][12]

Vapor Pressure 0.481 mmHg at 25 °C [1][3]

Water Solubility
Soluble (18.2 g/100g at 25°C;

170-200 g/L at 20°C)
[3][10]

Refractive Index n20/D 1.518-1.524 [3][5][11]

Hazard Identification and Classification
2-Acetylpyridine is classified as a combustible liquid that causes skin and serious eye

irritation, and may cause respiratory irritation.[1][2][4][6]

Table 2: GHS Hazard and Precautionary Statements
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Code Statement Classification

H227 Combustible liquid. Hazard Statement

H315 Causes skin irritation. Hazard Statement

H319 Causes serious eye irritation. Hazard Statement

H335
May cause respiratory

irritation.
Hazard Statement

P210

Keep away from heat, sparks,

open flames and hot surfaces.

No smoking.

Precautionary Statement

P261 Avoid breathing vapor/spray. Precautionary Statement

P264
Wash contaminated skin

thoroughly after handling.
Precautionary Statement

P271
Use only outdoors or in a well-

ventilated area.
Precautionary Statement

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Precautionary Statement

P302+P352
IF ON SKIN: Wash with plenty

of water.
Precautionary Statement

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

Precautionary Statement

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Precautionary Statement

P312

Call a POISON

CENTER/doctor if you feel

unwell.

Precautionary Statement
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P403+P235
Store in a well-ventilated

place. Keep cool.
Precautionary Statement

P501

Dispose of contents/container

in accordance with national

regulations.

Precautionary Statement

Toxicological Information
The primary toxicological concerns are irritation to the skin, eyes, and respiratory system.[1][10]

To the best of current knowledge, the chronic health effects have not been fully investigated.[1]

Table 3: Acute Toxicity Data

Route Species Value Source(s)

Oral Rat LD50: 2280 mg/kg [1]

Germ Cell Mutagenicity: Results are negative in the Ames Salmonella typhimurium assay.[1]

A weak positive response was noted in the mouse lymphoma assay at the highest tested

dose with activation.[1]

Carcinogenicity: No epidemiological studies or 2-year animal carcinogenicity studies were

identified in the available literature.[1][13] It is not identified as a carcinogen by IARC.[6][7]

First Aid Measures
Prompt and appropriate first aid is essential in the event of exposure. Always show the Safety

Data Sheet (SDS) to medical personnel.[2][6][7][14]

General Advice: Get medical attention immediately if symptoms occur or if you feel unwell.[1][2]

Inhalation: Remove the affected person to fresh air and keep them warm and at rest in a

position comfortable for breathing.[1][2] If breathing is difficult, trained personnel may

administer oxygen.[9] If the person is not breathing, provide artificial respiration.[6][7][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB7131206_EN.htm
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/2-acetylpyridine_508.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://file1.lookchem.com/msds/2011-06/1/61803(1122-62-9).pdf
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://file1.lookchem.com/msds/2011-06/1/61803(1122-62-9).pdf
https://www.chemicalbook.com/msds/2-acetylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://aksci.com/sds/L152_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://file1.lookchem.com/msds/2011-06/1/61803(1122-62-9).pdf
https://www.chemicalbook.com/msds/2-acetylpyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately take off all contaminated clothing.[1] Wash the skin with plenty of

soap and water for at least 15 minutes.[1][6][7][10] If skin irritation occurs, get medical

advice.[1][2]

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes.[1][2]

[6][7] Remove contact lenses if present and easy to do.[1][2] Continue rinsing. If eye irritation

persists, seek medical attention.[1][2]

Ingestion: Rinse mouth with water.[6][7][14] Do NOT induce vomiting.[6][7][10][14] Never

give anything by mouth to an unconscious person.[6][7][14] Call a poison center or doctor if

you feel unwell.[1]

Exposure Event

Immediate First Aid Response

Medical Attention

Inhalation

Move to Fresh Air.
Keep comfortable.

Skin Contact

Remove contaminated clothing.
Wash with soap & water for 15 min.

Eye Contact

Rinse with water for 15 min.
Remove contact lenses.

Ingestion

Rinse mouth.
DO NOT induce vomiting.

Seek Medical Attention
/ Call Poison Center

If breathing is difficult
or symptoms persist

If irritation occurs If irritation persists
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Click to download full resolution via product page

Caption: First Aid Response Workflow for 2-Acetylpyridine Exposure.

Fire Fighting and Accidental Release Measures
Fire Fighting Protocol
2-Acetylpyridine is a combustible liquid.[2] Vapors are heavier than air and may travel to a

source of ignition and flash back.[1] Containers may explode when heated.[2][10]

Table 4: Fire Extinguishing Media

Suitable Media Unsuitable Media

Alcohol-resistant foam Water jet (may spread fire)

Carbon dioxide (CO₂)

Dry chemical powder

Water spray or fog (for cooling)

Firefighter Protection:

Wear a self-contained breathing apparatus (SCBA) with a full face-piece operated in

pressure-demand or other positive pressure mode.[6][7][10][15]

Wear standard firefighter's protective clothing.[2]

Use water spray to cool fire-exposed containers.[6][10][14]

Accidental Release and Spill Cleanup Protocol
Personal Precautions:

Evacuate personnel to safe areas.[6][7]

Remove all sources of ignition.[6][7][14][15]
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Ensure adequate ventilation.[6][7][14]

Do not touch or walk through spilled material.[2]

Avoid breathing vapors or mist.[1][2][6][7]

Wear appropriate personal protective equipment (PPE) as described in Section 6.[2][6][7]

Environmental Precautions:

Prevent product from entering drains, sewers, or waterways.[1][6][7][14]

Inform relevant authorities if environmental pollution occurs.[1][2]

Cleanup Methodology:

Containment: Approach the spill from upwind.[2] Contain the spillage with sand, earth, or

other non-combustible absorbent material.[1]

Collection: Collect the absorbed material using an electrically protected vacuum cleaner or

by wet-brushing and place it into a suitable, labeled container for disposal.[6][7]

Decontamination: Flush the contaminated area with plenty of water.[2] Clean all tools and

equipment used in the cleanup.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://file1.lookchem.com/msds/2011-06/1/61803(1122-62-9).pdf
https://www.chemicalbook.com/msds/2-acetylpyridine.pdf
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://file1.lookchem.com/msds/2011-06/1/61803(1122-62-9).pdf
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://file1.lookchem.com/msds/2011-06/1/61803(1122-62-9).pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://file1.lookchem.com/msds/2011-06/1/61803(1122-62-9).pdf
https://www.chemicalbook.com/msds/2-acetylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://file1.lookchem.com/msds/2011-06/1/61803(1122-62-9).pdf
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.jubilantingrevia.com/uploads/files/26msds_0592GjGhs09Div.3sds2-Acetylpyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Personal Precautions:
- Evacuate Area

- Ensure Ventilation
- Remove Ignition Sources

- Don PPE

Contain Spill
(Use inert absorbent material)

Prevent Entry into
Drains & Waterways

Collect Absorbed Material
into Labeled Container

Decontaminate Area
and Equipment

Dispose of Waste per
Local Regulations

Click to download full resolution via product page

Caption: General Workflow for Accidental Spill Response.
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Handling, Storage, and Personal Protection
Safe Handling Procedures

Use only in a well-ventilated area.[1][2][4]

Keep away from heat, sparks, and open flames.[2][6][7] Take measures to prevent the

buildup of electrostatic charge.[6][7]

Avoid contact with skin and eyes.[6][7]

Avoid inhalation of vapor or mist.[6][7]

Wear appropriate PPE.[1][2]

Wash hands and face thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1][9]

Storage Requirements
Store in a cool, dry, and well-ventilated place.[1][2][6][7]

Keep the container tightly closed.[1][2][6][7]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[6][7]

Store locked up.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[1][2]

Personal Protective Equipment (PPE)
Appropriate engineering controls, such as adequate ventilation and local exhaust, should be

used to control airborne levels.[2][4]
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Required Personal Protective Equipment (PPE)

Eye/Face Protection:
Chemical safety goggles or

safety glasses with side-shields.
Face shield if splashing is possible.

Hand Protection:
Chemical-resistant, impervious gloves

(e.g., Butyl rubber, Viton®).
Inspect gloves before use.

Body Protection:
Protective clothing to prevent

skin contact. Lab coat.

Respiratory Protection:
Required if ventilation is inadequate

or vapors are generated. Use NIOSH/CEN
approved respirator.

Click to download full resolution via product page

Caption: Recommended PPE for Handling 2-Acetylpyridine.

Detailed PPE Specifications:

Eye/Face Protection: Wear chemical safety goggles or glasses conforming to EN166 (EU) or

NIOSH (US) standards.[6][10] A face shield may be appropriate in some situations.[1][9]

Skin and Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

[10] Gloves must be inspected prior to use.[6][14] Use proper glove removal technique to

avoid skin contact.[6] Wear protective clothing and boots to prevent contact.[1][10]

Respiratory Protection: If engineering controls do not maintain airborne concentrations to a

safe level, a NIOSH or CEN-approved respirator is required.[1][6][10] Use a full-face

respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges as a backup to engineering controls.[6]

Disposal Considerations
Disposal of 2-Acetylpyridine and its containers must be done in accordance with local,

regional, and national regulations.[1][2] This combustible material may be burned in a chemical

incinerator equipped with an afterburner and scrubber.[7][14] It is recommended to contact a

licensed professional waste disposal service.[7][14] Do not allow the product to be released

into the environment.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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